Hop-21(22)-ene solution
Hop-21(22)-ene solution
Hop-21(22)-ene is a triterpene consisting of hopane having a C=C double bond at the 21-position. It has a role as a bacterial metabolite. It derives from a hydride of a hopane.
Brand Name:
Vulcanchem
CAS No.:
1615-92-5
VCID:
VC0155910
InChI:
InChI=1S/C30H50/c1-20(2)21-12-17-27(5)22(21)13-18-29(7)24(27)10-11-25-28(6)16-9-15-26(3,4)23(28)14-19-30(25,29)8/h22-25H,9-19H2,1-8H3/t22-,23-,24+,25+,27-,28-,29+,30+/m0/s1
SMILES:
CC(=C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C)C
Molecular Formula:
C30H50
Molecular Weight:
410.7 g/mol
Hop-21(22)-ene solution
CAS No.: 1615-92-5
Main Products
VCID: VC0155910
Molecular Formula: C30H50
Molecular Weight: 410.7 g/mol
| CAS No. | 1615-92-5 |
|---|---|
| Product Name | Hop-21(22)-ene solution |
| Molecular Formula | C30H50 |
| Molecular Weight | 410.7 g/mol |
| IUPAC Name | (3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-3-propan-2-ylidene-2,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysene |
| Standard InChI | InChI=1S/C30H50/c1-20(2)21-12-17-27(5)22(21)13-18-29(7)24(27)10-11-25-28(6)16-9-15-26(3,4)23(28)14-19-30(25,29)8/h22-25H,9-19H2,1-8H3/t22-,23-,24+,25+,27-,28-,29+,30+/m0/s1 |
| Standard InChIKey | CBZFLMNNXKRPHN-DRTOFSRZSA-N |
| Isomeric SMILES | CC(=C1CC[C@]2([C@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCCC5(C)C)C)C)C)C)C |
| SMILES | CC(=C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C)C |
| Canonical SMILES | CC(=C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CCCC5(C)C)C)C)C)C)C |
| Description | Hop-21(22)-ene is a triterpene consisting of hopane having a C=C double bond at the 21-position. It has a role as a bacterial metabolite. It derives from a hydride of a hopane. |
| PubChem Compound | 12310623 |
| Last Modified | Nov 11 2021 |
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